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Compound of Interest

Compound Name: Lithium cyanide

Cat. No.: B1604797 Get Quote

Technical Support Center: Handling Lithium
Cyanide Safely
This guide provides essential information on the selection and use of Personal Protective

Equipment (TÜV) for handling lithium cyanide. It is intended for researchers, scientists, and

drug development professionals to ensure safety during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of lithium cyanide?

A1: Lithium cyanide is a highly toxic compound that can be fatal if swallowed, inhaled, or if it

comes into contact with the skin.[1][2] It is also flammable and can release highly toxic

hydrogen cyanide gas if it comes into contact with acids or moisture.[1][3]

Q2: What is the minimum required PPE for handling lithium cyanide?

A2: At a minimum, you must wear a lab coat, closed-toe shoes, tightly fitting safety goggles,

and chemical-resistant gloves.[1][2][4] All handling of solid lithium cyanide should be done in

a certified chemical fume hood.[1][2]

Q3: When is respiratory protection necessary?
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A3: Respiratory protection is required if there is a risk of inhaling dust or if work cannot be

conducted in a fume hood with adequate ventilation.[3][4] A full-face respirator with a P100 (or

N100) particulate filter is recommended.[3] If the concentration of airborne cyanide is unknown

or exceeds exposure limits, a self-contained breathing apparatus (SCBA) is necessary.[5]

Q4: How should I choose the right gloves for handling lithium cyanide?

A4: Nitrile gloves are generally recommended for handling cyanide salts.[1][2] However, it is

crucial to consult the glove manufacturer's specific chemical resistance data. For prolonged

contact or in situations with a high risk of splash, heavier-duty gloves like butyl rubber or Viton®

may be more appropriate.[3] Always inspect gloves for any signs of degradation or perforation

before use.[4]

Q5: What should I do in case of skin or eye contact with lithium cyanide?

A5: In case of skin contact, immediately remove all contaminated clothing and wash the

affected area with copious amounts of soap and water for at least 15 minutes.[2] For eye

contact, flush the eyes with water for at least 15 minutes at an eyewash station and seek

immediate medical attention.[1][2]
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Problem Possible Cause Solution

Skin irritation despite wearing

gloves.

Glove material may not be

resistant to lithium cyanide or

the chemicals being used in

the experiment.

Immediately remove and

dispose of the gloves. Wash

your hands thoroughly. Consult

the glove manufacturer's

chemical resistance chart to

select a more appropriate

glove material. Consider

double-gloving for added

protection.[2]

Pinhole leaks or tears in the

gloves.

Always inspect gloves for

visible defects before use.

Discard any damaged gloves

immediately.

Fogging of safety glasses or

goggles.

Poor ventilation inside the

eyewear.

Use anti-fog safety glasses or

apply an anti-fog coating.

Ensure the lab has adequate

ventilation to control humidity.

Improper fit.

Adjust the fit of your safety

glasses or goggles to ensure a

good seal around the eyes

without being too tight.

Smell of bitter almonds

(hydrogen cyanide) while

working.

Accidental contact of lithium

cyanide with an acid or

moisture.

IMMEDIATELY EVACUATE

THE AREA. Activate the

emergency alarm and notify

your institution's safety officer.

Do not re-enter the area until it

has been cleared by trained

emergency personnel.

Inadequate ventilation in the

fume hood.

Cease all work and have the

fume hood's performance

certified by a qualified

technician.
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Difficulty breathing or

dizziness.

Inhalation of lithium cyanide

dust or hydrogen cyanide gas.

IMMEDIATELY EVACUATE TO

FRESH AIR. Seek immediate

medical attention. If you are

trained to do so, assist the

affected person and provide

oxygen if available.[1]

Data Presentation
Glove Material Chemical Resistance for Cyanide Compounds

The following table provides a general guideline for the chemical resistance of common glove

materials to cyanide compounds. It is imperative to consult the specific manufacturer's data for

breakthrough times and degradation information for the chemicals used in your experiment.
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Glove Material
Resistance to

Cyanides (General)

Typical

Breakthrough Time
Notes

Nitrile Good to Excellent > 60 minutes

Recommended for

incidental contact and

handling of solid

cyanide salts.[1][2]

Not suitable for all

organic solvents.

Neoprene Good > 30 minutes

Offers good

resistance to a range

of chemicals.

Butyl Rubber Excellent > 480 minutes

Recommended for

prolonged contact and

when handling

solutions. May have

less dexterity.[3]

Viton® Excellent > 480 minutes

High-performance

material with excellent

resistance to a broad

spectrum of

chemicals.[3]

Natural Rubber

(Latex)
Fair to Poor < 30 minutes

Not generally

recommended for

handling cyanides due

to lower chemical

resistance and

potential for allergies.

Polyvinyl Chloride

(PVC)
Fair to Poor < 30 minutes

Not recommended for

direct contact with

lithium cyanide.

Disclaimer: Breakthrough times are highly dependent on the specific chemical, temperature,

and glove thickness. This table is for informational purposes only.
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Mandatory Visualization

Start: Handling
Lithium Cyanide

1. Conduct Hazard Assessment

2. Use Engineering Controls
(Chemical Fume Hood)

3. Eye and Face Protection

4. Skin Protection Tightly-fitting
Safety Goggles

Minimum

Face Shield
(in addition to goggles)

Splash Hazard

5. Respiratory Protection Lab Coat

Minimum

Chemical-Resistant Gloves
(e.g., Nitrile, Butyl Rubber)

Required

Chemical-Resistant Apron

Splash Hazard

Not Required
(in fume hood)

Adequate Ventilation

Full-Face Respirator
(P100/N100 Filter)

Risk of Inhalation

SCBA
(High/Unknown Concentration)

Spill or Emergency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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